Ethyl 4-hydroxy-2-nitrobenzoate

• IUPAC Name: ethyl 4-hydroxy-2-nitrobenzoate
• InChI: InChI=1S/C9H9NO5/c1-2-15-9(12)7-4-3-6(11)5-8(7)10(13)14/h3-5,11H,2H2,1H3
• InChI Key: GHUFFYRUAHAHQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)O)[N+](=O)[O-]
• Molecular Formula: C9H9NO5
• DSSTOX Substance ID: DTXSID70356546
• Molecular Weight: 211.17 g/mol
• CAS RN: 104356-27-6

Description

Synthesis Analysis

The synthesis of ethyl 4-hydroxy-2-nitrobenzoate and related compounds involves several chemical reactions, highlighting the influence of nitro groups on reactivity and the conditions optimizing yield. For example, Iskander et al. (1966) examined the alkaline hydrolysis rates of ethyl nitrobenzoates, finding significant variations based on the position of the nitro group and the presence of methoxyl groups due to steric or mesomeric interactions (Iskander, Tewfik, & Wasif, 1966). Additionally, the work by Fu Rong-geng (2012) showcased the synthesis of Ethyl 4-nitrobenzoate, a related compound, catalyzed by TiO_2/Fe~(3+), optimizing conditions to achieve a high yield, which demonstrates the complex interplay between catalysts and reaction conditions in synthesizing nitrobenzoate esters (Fu Rong-geng, 2012).

Molecular Structure Analysis

The molecular structure of ethyl 4-hydroxy-2-nitrobenzoate and its derivatives has been elucidated through various techniques, including crystallography. For instance, Yeong et al. (2018) studied the crystal structures of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, revealing insights into hydrogen bonding and crystal packing, which are crucial for understanding the molecular structure of ethyl 4-hydroxy-2-nitrobenzoate derivatives (Yeong, Chia, Quah, & Tan, 2018).

Chemical Reactions and Properties

Ethyl 4-hydroxy-2-nitrobenzoate undergoes various chemical reactions, indicative of its reactive nature. The study by Pandey et al. (2014) on (2S,4R)-4-Hydroxyproline(4-nitrobenzoate) provides insight into stereoelectronic effects and the correlation between torsion angle and bond length, highlighting the complex chemistry of nitrobenzoate derivatives (Pandey, Yap, & Zondlo, 2014).

Physical Properties Analysis

The physical properties of ethyl 4-hydroxy-2-nitrobenzoate, such as solubility, melting point, and crystal structure, are influenced by its molecular structure. The research on benzyl 2,6-dihydroxy-3-nitrobenzoate by Sonar et al. (2007) reveals the impact of intra- and intermolecular hydrogen bonds on the crystal structure, which is relevant for understanding the physical properties of ethyl 4-hydroxy-2-nitrobenzoate (Sonar, Venkatraj, Parkin, & Crooks, 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity with various reagents, stability under different conditions, and interaction with light, are crucial for the application and handling of ethyl 4-hydroxy-2-nitrobenzoate. Studies, such as the one by Thalluri et al. (2014), on ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement, demonstrate the compound's reactivity and potential for synthesizing related chemical structures, providing a basis for understanding the chemical behavior of ethyl 4-hydroxy-2-nitrobenzoate (Thalluri, Manne, Dev, & Mandal, 2014).

Scientific Research Applications

Application 1: Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation

• Summary of the Application : Ethyl 4-nitrobenzoate is a semi-product in the chemical-pharmaceutical industry for the production of local anesthetics-novocaine (procaine, 2-ethylaminoethyl ester of 4-aminobenzoic acid) and anestezin (benzocaine, ethyl ester of 4-aminobenzoic acid), which are also found in other pain relievers.
• Methods of Application or Experimental Procedures : The new possibilities of preparing the ethyl 4-nitrobenzoate by esterification of 4-nitrobenzoic acid (4-NBA) with ethanol under argon at 80 ̊C are shown; particularly, over catalysts: on micrometric (4.8 - 7.0 μm) or ultradispersed crystallites (290 - 480 nm) of hydrogen forms of nanoporous natural zeolites H-CL, H-MOR, H-HEU-M, H-PHI and under irradiation of the reaction mixture with ultrasound (US, 37 kHz, 330 W, 2 h) or microwaves (MW, 2450 MHz, 300 W, 2 h).
• Results or Outcomes : In the esterification, the synergism of the actions of catalysts and MW or US was revealed; wherein on the ultradispersed best catalysts H-HEU-M and H-MOR conversion of 4-NBA and yield of ethyl 4-nitrobenzoate reached up to 70% and 67%, respectively.

Application 2: Two-Step Continuous-Flow Synthesis of Benzocaine

• Summary of the Application : Benzocaine (ethyl p-aminobenzoate), the ethyl ester of p-aminobenzoic acid, is a local anesthetic that acts as a blocker of nerve impulses and reduces the permeability of the neuronal membrane to sodium iodide. It is widely used in the pharmaceutical industry, having applications as an anesthetic prior to exams such as endoscopy or as a “retarding” agent when inserted in a condom.
• Methods of Application or Experimental Procedures : The synthesis of benzocaine involves the reduction and esterification of p-nitrobenzoic acid in one-step continuous flow systems, optimizing the reaction time and sequences. The ester produced in the first step (ethyl 4-nitrobenzoate, 3.0 g, 0.015 mol) was pumped in ethanol, through a 10% Pd/C catalyst cartridge in a 1 mL.min −1 flow (12 s residence time) at 45 bar and 50 °C.
• Results or Outcomes : The model applied in a continuous flow system generated extremely positive values compared to the present literature, which include results with high conversion (> 99%) and selectivity (> 99%), in residence times that reach up to a minimum of 12 s.

Ethyl 4-hydroxy-2-nitrobenzoate

Safety And Hazards

Ethyl 4-hydroxy-2-nitrobenzoate is associated with certain hazards. The safety information includes pictograms GHS07 and the signal word "Warning". Hazard statements include H302-H315-H319. Precautionary statements include P261-P305+P351+P338.